Cas no 38542-71-1 (4-methylbenzenesulfonic acid; 1-methylpyridin-1-ium)
38542-71-1 structure
Product Name:4-methylbenzenesulfonic acid; 1-methylpyridin-1-ium
CAS No:38542-71-1
MF:C13H15NO3S
MW:265.328102350235
CID:923640
PubChem ID:11521829
Update Time:2025-04-19
4-methylbenzenesulfonic acid; 1-methylpyridin-1-ium Chemical and Physical Properties
Names and Identifiers
-
- 4-methylbenzenesulfonic acid; 1-methylpyridin-1-ium
- N-methylpyridinium tosylate; 1-Methylpyridinium; 1-Methyl-Pyridinium; SureCN27002; N-methylpyridinium ion; AG-G-70353; Pyridinium, 1-methyl-; N-methylpyridinium kation; N-methyl-pyridine; AF-960/00443054; N-Methylpyridinium; CHEBI:15761; methylpyridinium; N-methylpyridinium; 1-methyl-pyridinium, toluene-4-sulfonate; N-methylpyridinium p-toluenesulfonate; N-Methylpyridinium cation; N-Methyl-pyridine tosylate; 1-Methyl-pyridinium, Toluol-
- OVFJVGPVSMMTSA-UHFFFAOYSA-M
- SCHEMBL1982598
- 1-Methylpyridin-1-ium 4-methylbenzene-1-sulfonate
- methylpyridinium tosylate
- NSC-249267
- n-methylpyridinium tosylate
- NSC249267
- DTXSID10959414
- 38542-71-1
-
- Inchi: 1S/C7H8O3S.C6H8N/c1-6-2-4-7(5-3-6)11(8,9)10;1-7-5-3-2-4-6-7/h2-5H,1H3,(H,8,9,10);2-6H,1H3/q;+1/p-1
- InChI Key: OVFJVGPVSMMTSA-UHFFFAOYSA-M
- SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)[O-].[N+]1(C)C=CC=CC=1
Computed Properties
- Exact Mass: 266.08518
- Monoisotopic Mass: 265.07726451g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 0
- Complexity: 239
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 69.5Ų
Experimental Properties
- PSA: 58.25
- LogP: 2.49100
4-methylbenzenesulfonic acid; 1-methylpyridin-1-ium Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
38542-71-1 (4-methylbenzenesulfonic acid; 1-methylpyridin-1-ium) Related Products
- 78105-28-9(1 4-DIMETHYLPYRIDINIUM P-TOLUENESULFONA&)
- 24057-28-1(pyridine 4-methylbenzene-1-sulfonate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
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